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Compound of Interest

Compound Name: Sibiricose A3

Cat. No.: B2609243 Get Quote

For the attention of Researchers, Scientists, and Drug Development Professionals.

This technical guide provides a comprehensive overview of the current scientific knowledge on

Sibiricose A3, a sucrose ester isolated from the roots of Polygala sibirica L. and Polygala

tenuifolia Willd. While research on this specific compound is emerging, this document

consolidates available data on its physicochemical properties, potential biological activities, and

the methodologies relevant to its study.

Physicochemical Properties
Sibiricose A3 is a polar molecule consisting of a sucrose moiety esterified with a 4-

hydroxybenzoyl group.[1] Its chemical structure determines its solubility and extraction

characteristics.
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Property Value Source

CAS Number 139726-39-9 [1][2][3][4]

Molecular Formula C₁₉H₂₆O₁₃ [2][3][4]

Molecular Weight 462.4 g/mol [2][3]

IUPAC Name

[(2R,3S,4S,5R,6R)-6-

[(2S,3S,4S,5R)-3,4-dihydroxy-

2,5-bis(hydroxymethyl)oxolan-

2-yl]oxy-3,4,5-trihydroxyoxan-

2-yl]methyl 4-hydroxybenzoate

[1]

Appearance Viscous [2]

Color Yellow [2]

Storage Conditions
Powder: -20°C for 3 years; In

solvent: -80°C for 1 year
[2]

Biological Activities and Therapeutic Potential
Preliminary research suggests that Sibiricose A3 may possess neuroprotective properties.

While some commercial suppliers mention its use in the study of prostate cancer, there is

currently no publicly available scientific literature to substantiate this claim.[2][5]

Neuroprotective Effects
A study investigating the chemical constituents of Polygala sibirica L. roots identified

Sibiricose A3 as one of the isolated compounds.[6] The study evaluated the protective effects

of these compounds on hydrogen peroxide (H₂O₂)-induced damage in PC12 cells, a common

in vitro model for neurodegenerative disease research. The results indicated that some

compounds from the plant extract could significantly protect PC12 cells from H₂O₂-induced

damage by increasing cell proliferation, reducing malondialdehyde (MDA) content, decreasing

lactate dehydrogenase (LDH) activity, and increasing superoxide dismutase (SOD) activity.[6]

However, the specific activity of Sibiricose A3 was not detailed in the available abstract.

Potential Anti-Inflammatory and Antioxidant Activities
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While direct studies on the anti-inflammatory and antioxidant activities of Sibiricose A3 are

limited, the extracts of Polygala species from which it is derived are known to possess these

properties. Further research is required to determine the specific contribution of Sibiricose A3
to these effects.

Experimental Protocols
Detailed experimental protocols for Sibiricose A3 are not extensively published. The following

sections provide generalized methodologies relevant to the potential biological activities of this

compound.

Isolation and Purification of Sibiricose A3
The isolation of Sibiricose A3 from its natural sources, such as the roots of Polygala sibirica,

typically involves solvent extraction followed by chromatographic purification.[7]

A general workflow for the isolation process is as follows:
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Extraction

Liquid-Liquid Partitioning

Chromatographic Purification

Powdered Roots of Polygala sibirica

Methanol Extraction

Crude Methanolic Extract

Partitioning between n-Hexane and Water

Aqueous Phase (Polar Compounds) n-Hexane Phase (Non-polar Compounds)

Silica Gel & Sephadex LH-20 Column Chromatography

Semi-preparative HPLC

Pure Sibiricose A3
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Sibiricose A3 | 139726-39-9 | Benchchem [benchchem.com]

2. Sibiricose A3 | TargetMol [targetmol.com]

3. pharmaffiliates.com [pharmaffiliates.com]

4. cymitquimica.com [cymitquimica.com]

5. sibiricose a3 — TargetMol Chemicals [targetmol.com]

6. researchgate.net [researchgate.net]

7. Chemical investigation of the roots of Polygala sibirica L - PubMed
[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Sibiricose A3 (CAS: 139726-39-9): A Technical Guide
for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2609243#sibiricose-a3-cas-number-139726-39-9-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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